3-allyl-2-((2-(2-fluoro-4-methoxyphenyl)-2-oxoethyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 2-[2-(2-fluoro-4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C20H17FN2O3S/c1-3-10-23-19(25)15-6-4-5-7-17(15)22-20(23)27-12-18(24)14-9-8-13(26-2)11-16(14)21/h3-9,11H,1,10,12H2,2H3
• InChI Key: PVJBZKBFISMDCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC=C)F
• Molecular Formula: C20H17FN2O3S
• Molecular Weight: 384.4 g/mol

Description

3-allyl-2-((2-(2-fluoro-4-methoxyphenyl)-2-oxoethyl)thio)quinazolin-4(3H)-one is a quinazoline derivative that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Biological Activities

• Analgesic and Anti-Inflammatory Activities : A study by Alagarsamy et al. (2011) explored the synthesis of novel 3-(3-methoxyphenyl)-2-substituted amino-quinazolin-4(3H)-ones and evaluated them for analgesic, anti-inflammatory, and ulcerogenic behavior. A specific compound, AS3, showed significant analgesic activity, and AS2 exhibited potent anti-inflammatory activity (Alagarsamy et al., 2011).

• Antimicrobial Activities : The research by Alagarsamy et al. (2016) detailed the design and synthesis of 1-(4-oxo-3-(4-fluorophenyl)-3H- quinazolin-2-yl)-4-(substituted) thiosemicarbazides. These compounds demonstrated antimicrobial activity against selective gram-positive and gram-negative bacteria, with compounds AR8 and AR9 emerging as the most active (Alagarsamy et al., 2016).

• Antitumor Activities : Gawad et al. (2010) synthesized new quinazolin-4(3H)-one derivatives and evaluated them as antitumor agents. Compounds 3b and 3d exhibited broad-spectrum antitumor effectiveness against various cell lines (Gawad et al., 2010).

• Antioxidant Properties : Mravljak et al. (2021) synthesized 2-substituted quinazolin-4(3H)-ones and evaluated their antioxidant properties using various methods. They identified key structure–antioxidant activity relationships for these compounds (Mravljak et al., 2021).

• Radioiodination and Biodistribution : Al-Salahi et al. (2018) studied the radioiodination and biodistribution of benzoquinazoline derivatives in tumor-bearing mice, revealing insights for developing radiopharmaceuticals targeting tumor cells (Al-Salahi et al., 2018).